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Compound of Interest

Compound Name: Antibacterial agent 141

Cat. No.: B12394150

This guide provides researchers, scientists, and drug development professionals with essential
information, frequently asked questions, and troubleshooting advice for optimizing the
concentration of MT-141 in in vivo studies.

Frequently Asked Questions (FAQS)

Q1: What is the proposed mechanism of action for MT-1417?

Al: MT-141 is a synthetic peptide agonist that selectively binds to and activates Receptor-X
(RX), a G-protein coupled receptor. Activation of RX initiates a downstream signaling cascade,
primarily through the phosphorylation of Kinase A and subsequent modulation of transcription
factor activity. This pathway is implicated in regulating cell proliferation and apoptosis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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